Cas no 2171652-15-4 (3-benzyl(methyl)amino-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid)

• Product Name: 3-benzyl(methyl)amino-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid
• CAS No: 2171652-15-4
• MF: C₃₀H₂₉N₃O₅
• MW: 511.56836771965
• CID: 6422866
• PubChem ID: 165565009
• Update Time: 2025-07-20

3-benzyl(methyl)amino-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-benzyl(methyl)amino-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid
• 3-[benzyl(methyl)amino]-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid
• 2171652-15-4
• EN300-1550358

• Inchi： 1S/C30H29N3O5/c1-33(18-21-10-3-2-4-11-21)19-27(29(35)36)32-28(34)16-9-17-31-30(37)38-20-26-24-14-7-5-12-22(24)23-13-6-8-15-25(23)26/h2-8,10-15,26-27H,17-20H2,1H3,(H,31,37)(H,32,34)(H,35,36)
• InChI Key： OISBAMUQALDDDG-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NC(C(=O)O)CN(C)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 511.21072103g/mol
• Monoisotopic Mass: 511.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų

Additional information on 3-benzyl(methyl)amino-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid

Introduction to 3-benzyl(methyl)amino-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid (CAS No. 2171652-15-4)

3-benzyl(methyl)amino-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid, identified by its CAS number 2171652-15-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups such as amides, amines, and aromatic moieties. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The molecular framework of 3-benzyl(methyl)amino-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid is built upon a backbone that incorporates amino acids, which are the fundamental building blocks of proteins. This structural similarity to natural biomolecules makes it an attractive candidate for further exploration in the context of enzyme inhibition and protein-protein interaction modulation. In recent years, there has been a growing interest in designing molecules that can interact with biological targets in a highly specific manner, and compounds like this one are at the forefront of such efforts.

One of the most compelling features of this compound is its dual functionality. The benzyl(methyl)amino group provides a hydrophobic anchor that can facilitate membrane interactions, while the {(9H-fluoren-9-yl)methoxycarbonyl}amino moiety introduces a bulky, electronically rich group that can engage in π-stacking interactions with aromatic residues in biological targets. These properties make it an excellent candidate for designing high-affinity ligands for enzymes and receptors involved in critical biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with remarkable accuracy. By leveraging molecular dynamics simulations and machine learning-based scoring functions, scientists have been able to identify key interactions between 3-benzyl(methyl)amino-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid and target proteins. These studies have revealed that the compound can form stable hydrogen bonds and hydrophobic interactions with key residues in the active site of enzymes, suggesting its potential as a lead compound for drug development.

In addition to its structural complexity, this compound exhibits interesting pharmacokinetic properties. The presence of multiple functional groups allows for fine-tuning of solubility, bioavailability, and metabolic stability. These characteristics are crucial for the development of drugs that can be administered orally or through other non-invasive routes. Furthermore, the fluorenylmethoxycarbonyl (Fmoc) protecting group on one of the amino groups is commonly used in peptide synthesis and has been shown to enhance the stability of intermediates during drug development processes.

The potential applications of 3-benzyl(methyl)amino-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid extend beyond traditional small-molecule drug discovery. It has shown promise as a tool compound for studying protein function and as a starting point for generating novel analogs with enhanced therapeutic profiles. For instance, derivatives of this compound have been investigated for their ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). These enzymes play a critical role in the pathogenesis of various inflammatory diseases, making them prime targets for therapeutic intervention.

Another area where this compound has shown promise is in the field of anticancer research. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and survival. By targeting these pathways with small-molecule inhibitors, researchers aim to develop treatments that can selectively kill cancer cells while sparing healthy tissues. Preliminary studies have suggested that 3-benzyl(methyl)amino-2-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)but--ynamidopropanoic acid can interfere with key signaling molecules involved in cell proliferation and apoptosis, making it a potential candidate for further development as an anticancer agent.

The synthesis of this complex molecule presents several challenges due to its intricate structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic strategies often involve multi-step reactions that require careful optimization to ensure high yields and purity. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in facilitating the assembly of complex molecular frameworks like this one.

In conclusion,3-benzyl(methyl)amino--{-{(9H-fluoren--{y)methoxycarbonyl}--{a--mino})but--{2--ynamidopropanoic acid (CAS No.--2171652--15--4) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for designing high-affinity ligands targeting various biological pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics aimed at treating a wide range of diseases.